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Compound of Interest

Compound Name: Gibberellin A5

Cat. No.: B196258 Get Quote

An In-depth Technical Guide to Gibberellin A5

Introduction
Gibberellin A5 (GA5) is a naturally occurring plant hormone belonging to the extensive family

of gibberellins, a class of diterpenoid acids that are critical regulators of plant growth and

development.[1] First identified in the fungus Gibberella fujikuroi, GA5 is a C19-gibberellin that

plays a significant role in various physiological processes, most notably in the promotion of

floral development.[2][3][4] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, biological activity, and relevant experimental

protocols for Gibberellin A5, targeted at researchers, scientists, and professionals in drug

development and agriculture.

Chemical Structure and Physicochemical Properties
Gibberellin A5 is structurally defined as a C19-gibberellin, differing from other gibberellins like

GA1 by the absence of a hydroxyl group at the C-2 position and the presence of a double bond

between C-2 and C-3 (gibbane numbering).[4] Its complex pentacyclic structure is fundamental

to its biological activity.
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Identifier Value Source

IUPAC Name

(1R,2R,5S,8S,9S,10R,11R)-5-

hydroxy-11-methyl-6-

methylidene-16-oxo-15-

oxapentacyclo[9.3.2.15,8.01,1

0.02,8]heptadec-12-ene-9-

carboxylic acid

[4]

CAS Number 561-56-8 [2][5][6]

Molecular Formula C₁₉H₂₂O₅ [2][4][6]

Canonical SMILES

C[C@@]12C=CC[C@@]3([C
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(C(=C)C5)O">C@@HC(=O)O)

OC2=O

[5][7]
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[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of Gibberellin A5.
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Property Value Source

Molecular Weight 330.37 g/mol [2][6][8]

Exact Mass 330.146729 Da [6]

Appearance White to off-white solid [8]

Density (Predicted) 1.4 ± 0.1 g/cm³ [6]

Boiling Point (Predicted) 573.8 ± 50.0 °C at 760 mmHg [6]

Flash Point (Predicted) 211.3 ± 23.6 °C [6]

Solubility

DMSO: 3.5 mg/mL (10.59 mM)

(Requires ultrasonic and

warming)

[5]

LogP (Predicted) 0.95 [6]

Storage Conditions

Powder: -20°C, protect from

light, stored under nitrogen. In

solvent: -80°C for 6 months;

-20°C for 1 month.

[2][5][8]

Biosynthesis and Signaling Pathway
Gibberellins are synthesized via the terpenoid pathway, with key steps occurring in plastids, the

endoplasmic reticulum, and the cytosol.[9][10] GA5 is an intermediate in the biosynthesis of

other active gibberellins in some species.[11]

Gibberellin Biosynthesis Pathway
The synthesis of gibberellins begins with geranylgeranyl diphosphate (GGDP) in plastids and

proceeds through the formation of GA12, a common precursor for all other gibberellins in

higher plants.[12][13] GA12 is then converted through parallel pathways, involving oxidations

and hydroxylations, to produce the various bioactive GAs.[13][14]
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Caption: Simplified Gibberellin Biosynthesis Pathway Highlighting GA5.

Gibberellin Signaling Pathway
Gibberellin signaling operates through a de-repression mechanism. In the absence of GA,

DELLA proteins, which are transcriptional regulators, repress GA-responsive genes, leading to

inhibited growth.[10][15] The binding of a bioactive gibberellin to its receptor, GIBBERELLIN

INSENSITIVE DWARF1 (GID1), triggers a conformational change that promotes the interaction

between GID1 and a DELLA protein.[13] This complex is then recognized by an F-box protein

(e.g., SLY1/GID2), leading to the ubiquitination and subsequent degradation of the DELLA

protein by the 26S proteasome.[13] The removal of the DELLA repressor allows for the

transcription of GA-responsive genes, promoting processes like germination and stem

elongation.[15]
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Caption: Generalized Gibberellin Signaling Pathway.
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Experimental Protocols
The study of Gibberellin A5 requires robust methods for its extraction from complex biological

matrices and subsequent analysis. As GAs are typically present in trace amounts (ng/g fresh

weight), these protocols are critical for accurate quantification.[16]

Extraction and Purification Workflow
A general workflow for the extraction and purification of gibberellins from plant tissue is outlined

below. This multi-step process is designed to remove interfering compounds and concentrate

the analytes.[16]
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1. Sample Preparation

2. Solvent Extraction

Homogenize tissue in liquid N₂

3. Liquid-Liquid Partitioning

e.g., 80% Methanol, overnight at 4°C

4. Solid-Phase Extraction (SPE)

Adjust pH, partition against ethyl acetate

5. Immunoaffinity Chromatography
(Optional, High Specificity)

e.g., C18 cartridge to remove nonpolar impurities

6. Analytical Quantification
(LC-MS/MS or GC-MS)

Direct to analysis

Using anti-GA antibodies

Click to download full resolution via product page

Caption: General Workflow for Gibberellin Extraction and Purification.

Methodology Details:

Sample Preparation: Fresh plant tissue (>1 g) is collected and immediately frozen in liquid

nitrogen to halt metabolic activity.[17] The frozen tissue is then ground to a fine powder.
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Extraction: The powdered tissue is extracted with a cold solvent, commonly 80% methanol in

water, often overnight at 4°C with shaking.[16] Aqueous buffers have also been used and

can reduce pigment contamination.[18]

Purification:

Liquid-Liquid Partitioning: After extraction, the solvent is evaporated, and the aqueous

residue is partitioned against a non-polar solvent like ethyl acetate at a controlled pH to

separate compounds based on their acidity and polarity.

Solid-Phase Extraction (SPE): The extract is passed through an SPE cartridge (e.g., C18

or DEAE-cellulose) to further remove interfering substances.[16][19]

Immunoaffinity Chromatography: For highly selective purification, extracts can be passed

through a column containing immobilized anti-gibberellin antibodies.[19] This technique

can effectively isolate a range of C-19 GAs.[19]

Analytical Quantification
High-throughput analytical methods are required for the sensitive and selective detection of

gibberellins.

High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for

separating gibberellins from complex mixtures.[20] Isocratic or gradient elution systems can

be employed depending on the complexity of the sample.[20]

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-ESI-MS/MS):

This is a highly sensitive and selective method for quantifying low-concentration GAs.[17]

The technique combines the high-resolution separation of UPLC with the precise mass

detection of tandem mass spectrometry, allowing for absolute quantification, often using

isotope-labeled internal standards.[17]

Gas Chromatography-Mass Spectrometry (GC-MS): Before analysis by GC-MS, gibberellins

must be derivatized (e.g., methylation and silylation) to increase their volatility.[19] The mass

spectrum obtained provides structural information and allows for quantification using

selected ion monitoring (SIM).[19]
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Biological Activity and Applications
Gibberellin A5 is primarily known as a plant hormone that promotes floral development.[5][6]

Its application in research is focused on understanding plant morphogenesis and the specific

roles of different gibberellins in developmental processes.[1] While less commercially prevalent

than GA3 or GA4, GA5 and its derivatives serve as important tools in structure-activity

relationship studies. For instance, derivatives of 16,17-dihydro Gibberellin A5 have been

synthesized and evaluated as potential plant growth retardants by inhibiting gibberellin

biosynthesis enzymes like GA3β-hydroxylase.[21][22] These studies provide insights into

designing novel regulators for agricultural applications.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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